N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-4-(ethylsulfonyl)benzamide

• IUPAC Name: N-(1-ethyl-2-oxobenzo[cd]indol-6-yl)-4-ethylsulfonylbenzamide
• InChI: InChI=1S/C22H20N2O4S/c1-3-24-19-13-12-18(16-6-5-7-17(20(16)19)22(24)26)23-21(25)14-8-10-15(11-9-14)29(27,28)4-2/h5-13H,3-4H2,1-2H3,(H,23,25)
• InChI Key: ODVBRFZCEXHKHO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C3C(=C(C=C2)NC(=O)C4=CC=C(C=C4)S(=O)(=O)CC)C=CC=C3C1=O
• Molecular Formula: C22H20N2O4S
• Molecular Weight: 408.5 g/mol

Description

N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-4-(ethylsulfonyl)benzamide, commonly known as ESI-09, is a small molecule inhibitor that has gained attention in the scientific community for its potential therapeutic applications. ESI-09 has been shown to inhibit the activity of the ion channel TRPM7, which is involved in a variety of physiological processes.

Scientific Research Applications

Cardiac Electrophysiological Activities

Morgan et al. (1990) described the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides and benzene-sulfonamides, indicating their potential as selective class III agents in cardiac arrhythmia treatments (Morgan et al., 1990).

Antimalarial Activities

Fahim and Ismael (2021) investigated the antimalarial activity of sulfonamide derivatives, highlighting their potential in treating malaria with minimal cytotoxicity (Fahim & Ismael, 2021).

Anticancer Agents

Yılmaz et al. (2015) synthesized pro-apoptotic indapamide derivatives, demonstrating their anticancer activity against melanoma cell lines, which suggests their potential in cancer therapy (Yılmaz et al., 2015).

Enzyme Inhibition

Supuran et al. (2013) presented aromatic sulfonamide inhibitors of carbonic anhydrases, providing insights into their application in enzyme inhibition for therapeutic purposes (Supuran et al., 2013).

Synthetic Methodologies

Zhou et al. (2017) developed an efficient route to synthesize 3-sulfonated-2,3-dihydrobenzo[d]isothiazole 1,1-dioxides, demonstrating the versatility of sulfonamide compounds in chemical synthesis (Zhou et al., 2017).